Cas no 646-23-1 (Pentane,1-isothiocyanato-5-(methylsulfinyl)-)

Pentane,1-isothiocyanato-5-(methylsulfinyl)- structure
646-23-1 structure
Product Name:Pentane,1-isothiocyanato-5-(methylsulfinyl)-
CAS No:646-23-1
MF:C7H13NOS2
MW:191.314219236374
CID:507213
PubChem ID:206035
Update Time:2025-09-18

Pentane,1-isothiocyanato-5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentane,1-isothiocyanato-5-(methylsulfinyl)-
    • 1-ISOTHIOCYANATO-5-(METHYLSULFINYL)-PENTANE
    • 1-isothiocyanato-5-methylsulfinylpentane
    • ALYSSIN
    • ALYSSIN(RG)
    • ALYSSIN SULFONE
    • CHEBI:138755
    • NSC782920
    • AKOS006271623
    • Alyssin, (S)-
    • CHEMBL4520951
    • CS-0066805
    • Isothiocyanic acid, 5-(methylsulfinyl)pentyl ester
    • REF.: SCIFINDER (Spectrum in accordance with the one in Scifinder)
    • (S)-1-Isothiocyanato-5-(methylsulfinyl)pentane
    • Alyssin, (R)-
    • FT-0632743
    • 5-(Methylsulfinyl)-pentyl isothiocyanate
    • ALYSSIN, (+/-)-
    • 5-Methylsulfinylpentylisothiocyanate
    • 1-Isothiocyanato-5-(methylsulfinyl)pentane
    • DTXSID50983213
    • 0929AF184M
    • 646-23-1
    • IUUQPVQTAUKPPB-UHFFFAOYSA-N
    • HY-116920
    • 167963-04-4
    • BDBM50508431
    • 1-Isothiocyanato-5-(methanesulfinyl)pentane
    • Q27236447
    • Pentane, 1-isothiocyanato-5-(methylsulfinyl)-
    • 1-isothiocyanato-5-methanesulfinylpentane
    • starbld0002718
    • R,S-alyssin
    • 167963-06-6
    • NSC-782920
    • SCHEMBL1607149
    • (R)-1-Isothiocyanato-5-(methylsulfinyl)pentane
    • UNII-0929AF184M
    • 5-methylsulfinylpentyl isothiocyanate
    • GLXC-04602
    • DB-054699
    • MDL: MFCD00214145
    • Inchi: 1S/C7H13NOS2/c1-11(9)6-4-2-3-5-8-7-10/h2-6H2,1H3
    • InChI Key: IUUQPVQTAUKPPB-UHFFFAOYSA-N
    • SMILES: S(C)(CCCCCN=C=S)=O

Computed Properties

  • Exact Mass: 191.04400
  • Monoisotopic Mass: 191.04385639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Color/Form:
  • PSA: 80.73000
  • LogP: 2.50370
  • Solubility:

Pentane,1-isothiocyanato-5-(methylsulfinyl)- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Pentane,1-isothiocyanato-5-(methylsulfinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
LKT Labs
A4496-25 mg
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SHENG KE LU SI SHENG WU JI SHU
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A2B Chem LLC
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A2B Chem LLC
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Pentane,1-isothiocyanato-5-(methylsulfinyl)- Related Literature

  • 1. Complexes of ligands providing endogenous bridges. Part 1. The syntheses and crystal structures of barium and lead(II) complexes of macrocyclic Schiff bases derived from heterocyclic dicarbonyls and 1, n-diamino-n′-hydroxyalkanes (n,n′= 3,2; 4,2; or 5,3)
    Harry Adams,Neil A. Bailey,David E. Fenton,Rosalind J. Good,Richard Moody,Cecilia O. Rodriguez de Barbarin J. Chem. Soc. Dalton Trans. 1987 207
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